Cas no 2172097-42-4 (2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane)

• Product Name: 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172097-42-4
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5567176
• PubChem ID: 165596653
• Update Time: 2025-07-09

2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2172097-42-4
• 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro[3.5]nonane
• EN300-1639457
• 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C12H23NO/c1-4-5-10-12(14-7-6-13-10)8-11(2,3)9-12/h10,13H,4-9H2,1-3H3
• InChI Key： IGAJXJSEMZXKOM-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane

Introduction to 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane (CAS No. 2172097-42-4)

2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane, identified by the chemical compound code CAS No. 2172097-42-4, represents a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic compound features a unique fusion of an oxygen-containing heterocycle and an azacycloalkane moiety, making it a promising candidate for further exploration in drug discovery and material science applications.

The molecular framework of 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane is characterized by its spiro connection between a five-membered oxacycloalkane ring and an eight-membered azacycloalkane ring. This structural motif introduces conformational flexibility and potential for diverse biological interactions, which are critical factors in the design of novel therapeutic agents. The presence of both oxygen and nitrogen atoms in the molecule suggests the possibility of hydrogen bonding interactions, a key feature that can influence its binding affinity to biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spiro compounds often exhibit enhanced metabolic stability, improved solubility, and reduced toxicity compared to their acyclic counterparts. This makes them attractive for pharmaceutical development. Specifically, 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane has been studied for its potential role as a scaffold in the synthesis of bioactive molecules targeting various disease pathways.

One of the most compelling aspects of 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane is its structural versatility, which allows for modifications at multiple positions without compromising the core spiro motif. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. Researchers have been exploring derivatives of this compound to enhance their pharmacological properties, such as improving binding affinity to specific enzymes or receptors.

The synthesis of 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The spirocyclic core is typically formed through intramolecular cyclization reactions, often catalyzed by transition metals or acid/base conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of complex spiro compounds like this one, facilitating their use in research and development pipelines.

Recent studies have highlighted the potential applications of 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane in various therapeutic areas. For instance, its structural features make it a suitable candidate for developing inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways associated with inflammation and neurodegeneration. Additionally, the molecule's ability to form stable complexes with biological targets suggests its utility in designing probes for biochemical assays and imaging techniques.

The pharmacokinetic profile of 2,2-dimethyl-9-propyl-5-oxa-8-azaspiro3.5nonane is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies indicate that the spirocyclic structure may contribute to favorable pharmacokinetic properties, such as increased bioavailability and reduced clearance rates compared to simpler organic molecules.

In conclusion, 2,2-dimethyl -9-propyl - 5 - oxa - 8 - azaspiro3 . 5 nonane (CAS No . 2172097 - 42 - 4) stands out as a structurally fascinating and biologically relevant molecule with significant potential in pharmaceutical research . Its unique spirocyclic framework , combined with its versatile reactivity , makes it an attractive scaffold for designing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing various human diseases .